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Compound of Interest

Compound Name: 2-Iodobiphenyl

Cat. No.: B1664525 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2-Iodobiphenyl, ensuring the protection of personnel and

the integrity of your work.

Essential Safety Information at a Glance
The following table summarizes the key quantitative data and hazard information for 2-
Iodobiphenyl.
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Property Value Reference

CAS Number 2113-51-1 [1]

Molecular Formula C₁₂H₉I [1]

Molecular Weight 280.10 g/mol [1]

Appearance Clear colorless to yellow liquid [2]

Boiling Point 300 °C [2]

Density 1.59 g/mL at 25 °C [2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Signal Word Warning

Operational Plan: From Preparation to Disposal
Adherence to a strict operational plan is critical for minimizing risks associated with 2-
Iodobiphenyl.

Engineering Controls and Preparation
Ventilation: Always handle 2-Iodobiphenyl in a well-ventilated area. A certified chemical

fume hood is required.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been tested within the last month. A spill kit appropriate for solid

and liquid chemical spills should be available in the laboratory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is necessary to prevent exposure.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Neoprene gloves.

Inspect for tears or

degradation before each use.

Prevents skin contact and

irritation.

Eye Protection
Chemical splash goggles or a

full-face shield.[3]

Protects against splashes that

can cause serious eye

irritation.

Body Protection
A flame-resistant lab coat,

worn fully buttoned.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended if not handled

in a fume hood.

Prevents respiratory irritation

from dust or vapors.

Handling and Storage
Handling: Avoid direct contact with the skin and eyes. Prevent the formation of dust and

aerosols. Use non-sparking tools.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames.[2]

Spill Response Protocol
In the event of a spill, a swift and informed response is crucial.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess the Spill: Determine the extent of the spill. For large or unmanageable spills, contact

your institution's emergency response team.

Don Appropriate PPE: Before attempting to clean a small, manageable spill, don the full PPE

as outlined above.
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Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material (e.g., vermiculite, sand, or commercial sorbent pads).

Clean-Up:

For Liquid Spills: Gently cover the spill with absorbent material. Once fully absorbed, use

non-sparking scoops to collect the material into a designated, labeled waste container.

For Solid Spills: Carefully sweep the solid material, avoiding the creation of dust, and

place it into a labeled waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone), followed by soap and water. Place all cleaning materials into the hazardous waste

container.

Waste Disposal: Seal and label the waste container for hazardous waste pickup.

Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Waste Segregation: All materials contaminated with 2-Iodobiphenyl, including gloves,

absorbent materials, and empty containers, must be collected in a dedicated, clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "2-Iodobiphenyl."

Disposal Method: Due to its halogenated nature, 2-Iodobiphenyl should be disposed of via

incineration at a licensed hazardous waste facility.[4][5] This method is preferred to prevent

the formation of toxic byproducts such as dioxins and furans.[4][5] Contact your institution's

Environmental Health and Safety (EHS) office for specific procedures and to schedule a

waste pickup.

Emergency First Aid Procedures
Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Workflow for Safe Handling of 2-Iodobiphenyl
The following diagram illustrates the logical workflow for the safe handling of 2-Iodobiphenyl,
from initial preparation to final disposal.
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Safe Handling Workflow for 2-Iodobiphenyl

Preparation
- Verify Fume Hood Function

- Assemble PPE
- Prepare Spill Kit

Handling
- Don Full PPE

- Work within Fume Hood
- Use Non-Sparking Tools

Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Post-Use

Spill Event

Waste Collection
- Segregate Contaminated Materials
- Label Hazardous Waste Container

Generate Waste

Exposure Event

Future Use

Spill Response
- Evacuate & Alert
- Contain & Clean
- Decontaminate

Disposal
- Contact EHS

- Incineration at Licensed Facility

Procedure Complete

First Aid
- Follow Specific Procedures

- Seek Medical Attention

Post-Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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